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Introduction

Fipravirimat dihydrochloride (formerly GSK3640254) is an investigational antiretroviral agent
belonging to the class of HIV-1 maturation inhibitors. This guide provides a comprehensive
comparison of Fipravirimat's preclinical profile against currently approved and recommended
HIV therapies. The information presented herein, including quantitative data, experimental
methodologies, and mechanistic pathways, is intended to serve as a valuable resource for
researchers and professionals in the field of HIV drug development. Although the development
of Fipravirimat was discontinued by ViiV Healthcare in 2023 for strategic reasons related to its
resistance profile, its novel mechanism of action continues to be an area of scientific interest.

Mechanism of Action: Targeting HIV-1 Maturation

Fipravirimat exerts its antiviral effect by inhibiting the final step of HIV-1 Gag polyprotein
processing, a crucial stage in the viral lifecycle known as maturation. Specifically, it binds to the
Gag precursor protein at the cleavage site between the capsid (CA) and the spacer peptide 1
(SP1). This binding event physically obstructs the viral protease from cleaving the CA/SP1
junction. The inhibition of this cleavage prevents the proper assembly and condensation of the
viral core, resulting in the production of immature, non-infectious virions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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